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Compound of Interest

Compound Name: 2-cyano-N-hexylacetamide

Cat. No.: B1352038 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-cyano-N-hexylacetamide and its

Analogs

Disclaimer: This document provides a technical guide on the safety and handling precautions

for 2-cyano-N-hexylacetamide. Due to the limited availability of specific data for this

compound, the information presented herein is largely extrapolated from safety data sheets

(SDS) and toxicological information for structurally similar compounds, including 2-cyano-N-

cyclohexylacetamide, 2-cyano-N-methylacetamide, 2-cyano-N,N-diethylacetamide, and the

parent compound, 2-cyanoacetamide. Researchers should handle 2-cyano-N-hexylacetamide
with the precautions outlined in this guide, recognizing that the actual hazards may vary.

Hazard Identification
Based on analogous compounds, 2-cyano-N-hexylacetamide is anticipated to be harmful if

swallowed, in contact with skin, or if inhaled.[1][2] It may also cause skin, eye, and respiratory

irritation.[3][4]

GHS Classification (Anticipated)
The following table summarizes the likely GHS classifications for 2-cyano-N-hexylacetamide
based on data for analogous N-substituted cyanoacetamides.
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Hazard Class Hazard Category
GHS Hazard Statement (H-
code)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Source: Compiled from information on 2-cyano-N-methylacetamide, 2-cyano-N,N-

diethylacetamide, and 2-cyanoacetamide.[1][2][4][5]

GHS Label Elements (Anticipated)
Pictogram:

Signal Word: Warning

Precautionary Statements: A comprehensive list of precautionary statements is provided in

the table below.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[3]

P264 Wash skin thoroughly after handling.[4]

P270
Do not eat, drink or smoke when using this

product.[1][4]

P271
Use only outdoors or in a well-ventilated area.[1]

[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[4]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[4]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

P330 Rinse mouth.[1]

P362 + P364
Take off contaminated clothing and wash it

before reuse.[1][6]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[6]

P405 Store locked up.[6]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][6]

Source: Compiled from safety data sheets for various cyanoacetamide derivatives.[1][4][6]
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Physical and Chemical Properties
The following table summarizes available quantitative data for compounds structurally related

to 2-cyano-N-hexylacetamide.

Property 2-Cyanoacetamide
2-Cyano-N-
methylacetamide

2-Cyano-N,N-
diethylacetamide

CAS Number 107-91-5 6330-25-2 26391-06-0

Molecular Formula C₃H₄N₂O C₄H₆N₂O C₇H₁₂N₂O

Molecular Weight 84.08 g/mol 98.10 g/mol [5] 140.18 g/mol

Melting Point 119 - 121 °C Not Available Not Available

Flash Point 215 °C (closed cup) Not Available Not Available

Source: Compiled from various chemical databases and safety data sheets.[1][2][5][7]

Experimental Protocols
General Safe Handling Protocol for N-Substituted
Cyanoacetamides
This protocol outlines the essential steps for safely handling 2-cyano-N-hexylacetamide and

its analogs in a research setting.

1. Engineering Controls:

Always handle the compound in a certified chemical fume hood to avoid inhalation of dust or
vapors.[8]
Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[9]

2. Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).
Eye Protection: Use chemical safety goggles or a face shield.[9]
Lab Coat: A flame-resistant lab coat is mandatory.
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Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator
with an appropriate particulate filter.[4]

3. Weighing and Aliquoting:

Perform all weighing and transfer operations within the chemical fume hood.
Use a spatula for solid transfers to minimize dust generation.
Keep the container tightly closed when not in use.[3]

4. Dissolution and Reaction Setup:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
Ensure all glassware is properly secured.
Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[9]

5. Post-Handling Procedures:

Thoroughly wash hands and any exposed skin with soap and water after handling.[3]
Decontaminate all work surfaces and equipment.
Dispose of contaminated waste in a designated hazardous waste container.[6]

Visualized Workflows and Relationships
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Safe Handling Workflow for 2-cyano-N-hexylacetamide

Preparation

Handling

Cleanup & Disposal

Review SDS and
Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound
in Fume Hood

Transfer to Reaction Vessel

Conduct Experiment

Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Labeled Hazardous Container

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1352038?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the standard operating procedure for the safe handling of 2-
cyano-N-hexylacetamide.

Emergency Procedures
First Aid Measures

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[3] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[3][6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[10] Wear appropriate PPE,

including respiratory protection, gloves, and eye protection. Avoid dust formation.[6]

Environmental Precautions: Prevent the material from entering drains or waterways.[3][10]

Containment and Cleanup: For solid spills, carefully sweep or vacuum up the material and

place it into a suitable, labeled container for disposal.[3] Avoid generating dust.
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Emergency Response for Chemical Exposure or Spill
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Caption: A decision tree for responding to an accidental exposure or spill involving 2-cyano-N-
hexylacetamide.

Disposal Considerations
Dispose of 2-cyano-N-hexylacetamide and any contaminated materials in accordance with

local, state, and federal regulations.[6] The material should be treated as hazardous waste and

disposed of through a licensed contractor. Do not allow the chemical to enter drains or the

environment.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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